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Compound of Interest
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Cat. No.: B085458 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals on

the environmental persistence, metabolic pathways, and analytical methodologies for the

synthetic nitro musk, Moskene. Due to the limited availability of specific data for Moskene, this

guide leverages data from the structurally similar and more extensively studied nitro musks,

musk xylene and musk ketone, to infer potential biodegradation pathways and environmental

fate.

Executive Summary
Moskene (1,1,3,3,5-pentamethyl-4,6-dinitroindane) is a synthetic nitro musk fragrance

ingredient whose use has significantly declined due to concerns over its environmental

persistence and potential toxicity.[1][2] Like other nitro musks, Moskene is characterized by a

nitrated aromatic structure that confers a strong musk scent but also contributes to its

recalcitrance in the environment. This guide provides a detailed examination of the known and

inferred biodegradation pathways of Moskene, its environmental distribution, and the analytical

methods employed for its detection. Quantitative data, where available, has been compiled,

and experimental protocols for studying nitro musk biodegradation are detailed to facilitate

further research in this area.

Chemical Properties and Environmental Concern
Moskene is a lipophilic compound, a characteristic that contributes to its bioaccumulation in the

fatty tissues of organisms.[2][3] The production and use of Moskene have been significantly

reduced, particularly in Europe, due to its environmental persistence and potential for adverse
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effects.[1] While specific toxicity data for Moskene is limited, concerns have been raised

regarding its potential for skin sensitization and possible endocrine-disrupting effects, similar to

other nitro musks.[1][2]

Table 1: Physicochemical Properties of Moskene

Property Value Reference

Chemical Formula C₁₄H₁₈N₂O₄ [4]

Molecular Weight 278.30 g/mol [4]

CAS Number 116-66-5 [5]

Appearance
Colorless to dark brown solid

or liquid
-

Log Kow (octanol-water

partition coefficient)
4.3 - 4.9 (for nitro musks) [3]

Biodegradation Pathways
Direct experimental studies detailing the biodegradation pathways of Moskene are scarce.

However, based on extensive research on musk xylene and musk ketone, a primary

transformation pathway for nitro musks involves the reduction of the nitro groups to amino

groups.[3][6] This biotransformation is a critical step in their environmental fate and is

frequently observed in wastewater treatment plants (WWTPs).[4]

Aerobic Biodegradation
Under aerobic conditions, nitro musks are generally considered to be poorly biodegradable.[4]

Standard ready biodegradability tests often show little to no mineralization.[4] However, some

transformation can occur.

Anaerobic Biodegradation
Anaerobic conditions, such as those found in sewage sludge and sediments, are more

conducive to the initial steps of nitro musk biodegradation. The primary pathway is the stepwise

reduction of the nitro functional groups to amino groups, leading to the formation of various
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amino metabolites.[6] For other nitro musks like musk xylene, monoamino and diamino

metabolites have been identified.[6]

Inferred Biodegradation Pathway for Moskene
Given its dinitro-substituted indane structure, it is hypothesized that the biodegradation of

Moskene proceeds through the sequential reduction of its two nitro groups. This would result in

the formation of monoamino- and diamino-Moskene metabolites.

Moskene
(1,1,3,3,5-pentamethyl-4,6-dinitroindane) Monoamino-Moskene MetaboliteNitroreduction Diamino-Moskene MetaboliteNitroreduction Further Degradation Products

(Ring Cleavage)
Potential

Click to download full resolution via product page

Figure 1. Inferred metabolic pathway for Moskene biodegradation.

Environmental Fate and Distribution
The environmental fate of Moskene is governed by its low water solubility and high lipophilicity,

leading to its partitioning from the aqueous phase to sludge, sediments, and biota.[3][4]

Persistence in the Environment
Nitro musks are known for their persistence in the environment.[4][6] While specific half-life

data for Moskene is not readily available, the overall persistence of musk ketone and musk

xylene is reported to be in the order of years.[4]

Bioaccumulation
The lipophilic nature of Moskene suggests a high potential for bioaccumulation in aquatic

organisms.[4] Studies on other nitro musks have confirmed their presence in fish and other

wildlife, as well as in human adipose tissue and breast milk.[2][3]

Table 2: Environmental Persistence of Related Nitro Musks
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Compound
Environmental
Compartment

Persistence/Half-
life

Reference

Musk Ketone Environment (Overall)
Very Persistent

(Years)
[4]

Musk Xylene Environment (Overall)
Very Persistent

(Years)
[4]

Nitro Musks Air Persistent [4]

Nitro Musks Water
Slow hydrolysis and

biodegradation
[4]

Experimental Protocols
Detailed experimental protocols are crucial for advancing our understanding of Moskene's

biodegradation. The following are generalized protocols adapted from studies on other nitro

musks and persistent organic pollutants.

Aerobic Biodegradation Testing (OECD 301B: CO₂
Evolution Test)
This ready biodegradability test measures the mineralization of the test substance to CO₂.

Inoculum: Activated sludge from a domestic wastewater treatment plant, washed and

aerated.

Test Medium: OECD synthetic medium containing the test substance (e.g., 10-20 mg/L of

Moskene).

Incubation: The test mixture is incubated in the dark at a constant temperature (e.g., 22 ± 2

°C) for 28 days.

Measurement: The evolved CO₂ is trapped in a suitable absorbent (e.g., barium hydroxide or

sodium hydroxide solution) and quantified by titration or with a TOC analyzer.
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Analysis: The percentage of biodegradation is calculated based on the amount of CO₂

produced relative to the theoretical maximum.

Preparation

Incubation (28 days)

Analysis

Activated Sludge Inoculum

Incubate in the dark
at 22 ± 2 °C

Moskene
(10-20 mg/L) OECD Synthetic Medium

Trap Evolved CO₂

Quantify CO₂

(Titration or TOC)

Calculate % Biodegradation

Click to download full resolution via product page

Figure 2. Workflow for an aerobic biodegradation test (OECD 301B).

Anaerobic Biodegradation Testing (OECD 311:
Anaerobic Biodegradability of Organic Compounds in
Digested Sludge)
This test simulates anaerobic digester conditions to assess the potential for anaerobic

biodegradation.
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Inoculum: Digested sludge from an anaerobic digester of a wastewater treatment plant.

Test Medium: Mineral medium with the test substance (e.g., 20-100 mg/L of Moskene) and

digested sludge.

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 35 ± 2

°C) for up to 60 days.

Measurement: The production of biogas (methane and carbon dioxide) is measured over

time using a pressure transducer or by gas chromatography.

Analysis: The percentage of biodegradation is calculated based on the net biogas production

in the test vessels compared to the theoretical maximum.

Analytical Methodology for Moskene and its Metabolites
The analysis of nitro musks and their amino metabolites in environmental samples typically

involves extraction followed by chromatographic separation and detection.

Sample Preparation:

Water: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Sludge/Sediment/Biota: Soxhlet extraction or pressurized liquid extraction (PLE), followed

by clean-up steps to remove interfering substances.

Instrumental Analysis:

Gas Chromatography (GC): Coupled with various detectors for sensitive and selective

quantification.

Electron Capture Detector (ECD): Highly sensitive to nitroaromatic compounds.

Nitrogen-Phosphorus Detector (NPD): Selective for nitrogen-containing compounds.

Mass Spectrometry (MS): Provides structural information for identification and

confirmation of the parent compound and its metabolites. High-resolution mass

spectrometry (HRMS) can aid in the identification of unknown transformation products.
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Figure 3. General analytical workflow for nitro musk analysis.

Conclusion and Future Research Directions
The available scientific literature indicates that Moskene, like other nitro musks, is a persistent

environmental contaminant with a high potential for bioaccumulation. While its use has been

curtailed, its legacy in the environment warrants continued investigation. The primary route of

biotransformation is likely the reduction of its nitro groups to amino metabolites, particularly

under anaerobic conditions.

Future research should focus on:

Performing specific biodegradation studies on Moskene to elucidate its precise degradation

pathways and kinetics in various environmental matrices.
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Identifying and quantifying the transformation products of Moskene to fully assess the

environmental risk, as metabolites may have different toxicological profiles than the parent

compound.

Developing certified reference standards for Moskene metabolites to improve the accuracy

of environmental monitoring studies.

Investigating the ecotoxicological effects of Moskene and its metabolites to better

understand their impact on ecosystems.

By addressing these knowledge gaps, the scientific community can develop a more complete

understanding of the environmental risks associated with Moskene and other synthetic musk

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Environmental risk assessment of musk ketone and musk xylene in The Netherlands in
accordance with the EU-TGD - PubMed [pubmed.ncbi.nlm.nih.gov]

2. ewg.org [ewg.org]

3. Human exposure to nitro musks and the evaluation of their potential toxicity: an overview -
PMC [pmc.ncbi.nlm.nih.gov]

4. canada.ca [canada.ca]

5. moskene (Givaudan), 116-66-5 [thegoodscentscompany.com]

6. greenpeace.to [greenpeace.to]

To cite this document: BenchChem. [Moskene Biodegradation and Environmental Fate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085458#moskene-biodegradation-and-
environmental-fate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/product/b085458?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9415982/
https://pubmed.ncbi.nlm.nih.gov/9415982/
https://www.ewg.org/sites/humantoxome/chemicals/chemical.php?chemid=100373
https://pmc.ncbi.nlm.nih.gov/articles/PMC4007519/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4007519/
https://www.canada.ca/content/dam/eccc/documents/pdf/pded/nitro-musks/20180911-Nitro-Musks-EN.pdf
https://www.thegoodscentscompany.com/data/rw1025151.html
https://www.greenpeace.to/publications/synthetic_musks_2005.pdf
https://www.benchchem.com/product/b085458#moskene-biodegradation-and-environmental-fate
https://www.benchchem.com/product/b085458#moskene-biodegradation-and-environmental-fate
https://www.benchchem.com/product/b085458#moskene-biodegradation-and-environmental-fate
https://www.benchchem.com/product/b085458#moskene-biodegradation-and-environmental-fate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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